Cas no 131918-61-1 (Paricalcitol)

Paricalcitol is a chemical substance with the molecular formula of c27h44o3. Paricalcitol is a synthetic bioactive vitamin D analog, which modifies the side chain (D2) and a ring (19 nor) of calcitriol. Preclinical and in vitro studies have shown that paricalcitol needs to bind to vitamin D receptor (VDR) to trigger the selective activation of vitamin D response pathway to produce biological effects< Br>

Paricalcitol structure

Product Name:Paricalcitol

CAS No:131918-61-1

Molecular Formula:C₂₇H₄₄O₃

Molecular Weight:416.63646

CID:64154

PubChem ID:5281104

Paricalcitol Properties

Names and Identifiers

- Paricalcitol
- Zemplar
- (1R,3R)-5-[(2E)-2-[(1R,3aS,7aR)-1-[(E,2R,5S)-6-Hydroxy-5,6-dimethylhept-3-en-2-yl]-7a-methyl-2,3,3a,5,6,7-hexahydro-1H-inden-4-ylidene]ethylidene]cyclohexane-1,3-diol
- 19-Nor-1alpha,25-dihydroxyvitamin D2
- Paracalcin
- (1α,3β,7E,22E)-19-Nor-9,10-secoergosta-5,7,22-triene-1,3,25-triol solution
- (1α, 3β, 7E,22E)-19-Nor-9,10-secoergosta-5,7,22-triene-1,3,25-triol
- Paricalcitol(Zemplar)
- 19-Nor-1,25- dihydroxyvitaMin D2
- 1α,25-Dihydroxy-19-nor-vitaMin D2
- 1,25-DihydroxyvitaMin D2 Paricalcitol
- Paricalcitol (10 mg) (COLD SHIPMENT REQUIRED)
- PARICALCITOL [WHO-DD]
- Paricalcitol [USAN:USP:INN]
- paricalcitolum
- Q155746
- PARICALCITOL [USP-RS]
- Zemplar (TN)
- 6702D36OG5
- (1R,3R)-5-(2-((1R,3aS,7aR,E)-1-((2R,5S,E)-6-hydroxy-5,6-dimethylhept-3-en-2-yl)-7a-methyloctahydro-4H-inden-4-ylidene)ethylidene)cyclohexane-1,3-diol
- 19-Nor-1-alpha,25-dihydroxyvitamin D2
- UNII-6702D36OG5
- PARICALCITOL (USP IMPURITY)
- PARICALCITOL [MI]
- (1alpha.3beta,7E,22E)-19-Nor-9,10-secoergosta-5,7,22-triene-1,3,25-triol
- (1.ALPHA.3.BETA.,7E,22E)-19-NOR-9,10-SECOERGOSTA-5,7,22-TRIENE-1,3,25-TRIOL
- BCP9001050
- (1R,3R,7E)-17beta-((2R,3E,5S)-6-hydroxy-5,6-dimethylhept-3-en-2-yl)-9,10-secoestra-5,7-diene-1,3-diol
- (1R,3R,5Z)-5-[(2E)-2-[(1R,3aS,7aR)-octahydro-1-[(1R,2E,4S)-5-hydroxy-1,4,5-trimethyl-2-hexen-1-yl]-7a-methyl-4H-inden-4-ylidene]ethylidene]-1,3-cyclohexanediol
- (7E,22E)-19-Nor-9,10-secoergosta-5,7,22-triene-1alpha,3beta,25-triol
- 131918-61-1
- BIDD:GT0330
- Paricalcitol (JAN/USP/INN)
- GTPL2791
- LMST04030163
- Compound 49510
- HSDB 7360
- s6681
- BDBM233195
- (1alpha,3beta,7E,22E)-19-Nor-9,10-secoergosta-5,7,22-triene-1,3,25-triol
- EX-A4434
- HY-50919
- D00930
- CHEBI:7931
- DTXCID7028566
- PARICALCITOL (USP MONOGRAPH)
- Tox21_112987
- 19-Nor-1,25-(OH)2D2
- (7E,22E)-19-NOR-9,10-SECOERGOSTA-5,7,22-TRIENE-1.ALPHA.,3.BETA.,25-TRIOL
- PARICALCITOL [USP MONOGRAPH]
- Paricalcitol [USAN]
- PARICALCITOL (USP-RS)
- PARICALCITOL [USP IMPURITY]
- PARICALCITOL [HSDB]
- PARICALCITOL [ORANGE BOOK]
- H05BX02
- MS-27260
- PARICALCITOL [JAN]
- CHEMBL1200622
- AKOS005145562
- ABT-358
- CS-0705
- C08127
- (1alpha3beta,7E,22E)-19-NOR-9,10-SECOERGOSTA-5,7,22-TRIENE-1,3,25-TRIOL
- Paricalcitol (USAN:USP:INN)
- PARICALCITOL (MART.)
- PARICALCITOL [MART.]
- A937163
- 1,3-Cyclohexanediol, 5-[(2E)-2-[(1R,3aS,7aR)-octahydro-1-[(1R,2E,4S)-5-hydroxy-1,4,5-trimethyl-2-hexen-1-yl]-7a-methyl-4H-inden-4-ylidene]ethylidene]-, (1R,3R,5Z)-
- CAS-131918-61-1
- DB00910
- (1R,3R,7E)-17beta-[(2R,3E,5S)-6-hydroxy-5,6-dimethylhept-3-en-2-yl]-9,10-secoestra-5,7-diene-1,3-diol
- 19-Nor-9,10-secoergosta-5,7,22-triene-1,3,25-triol, (1alpha,3beta,7E,22E)-
- AMY2878
- Compound-49510
- (1R,3R,7E,22E)-19-Nor-9,10-secoergosta-5,7,22-triene-1,3,25-triol
- SCHEMBL3655
- PARICALCITOL [VANDF]
- DTXSID4048640
- BPKAHTKRCLCHEA-UBFJEZKGSA-N
- NCGC00182706-01
- Paricalcitol, >=98%
- PARICALCITOL (10 MG)F0E3030.997MG/MG(AI)
- BRD-K60585088-001-01-5
- (1R,3R)-5-[(2E)-2-[(1R,3aS,7aR)-1-[(E,2R,5S)-6-hydroxy-5,6-dimethylhept-3-en-2-yl]-7a-methyl-2,3,3a,5,6,7-hexahydro-1H-inden-4-ylidene]ethylidene]cyclohexane-1,3-diol
- PARICALCITOL
- 19-nor-1alpha,25-dihydroxyvitamin D2
- +Expand
- MDL： MFCD08067734
- InChIKey： BPKAHTKRCLCHEA-UBFJEZKGSA-N
- Inchi： InChI=1S/C27H44O3/c1-18(8-9-19(2)26(3,4)30)24-12-13-25-21(7-6-14-27(24,25)5)11-10-20-15-22(28)17-23(29)16-20/h8-11,18-19,22-25,28-30H,6-7,12-17H2,1-5H3/b9-8+,21-11+/t18-,19+,22-,23-,24-,25+,27-/m1/s1
- SMILES： C[C@]([C@]([C@H](C)/C=C/[C@H](C)C(C)(C)O)([H])CC1)(CCC/2)[C@]1([H])C2=C\C=C3C[C@@H](O)C[C@H](O)C/3

Computed Properties

Exact Mass: 416.32900
Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 3
Rotatable Bond Count: 5
Monoisotopic Mass: 416.32904526g/mol
Heavy Atom Count: 30
Complexity: 676
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 7
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 2
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 5
Topological Polar Surface Area: 60.7Å²

Experimental Properties

LogP: 5.56060
PSA: 60.69000
Boiling Point: 564.8±50.0 °C at 760 mmHg
Melting Point: No data available
Flash Point: 14℃
Color/Form: No data available

Paricalcitol Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
Ambeed	A494988-1mg	(1R,3R)-5-(2-((1R,3aS,7aR,E)-1-((2R,5S,E)-6-Hydroxy-5,6-dimethylhept-3-en-2-yl)-7a-methyloctahydro-4H-inden-4-ylidene)ethylidene)cyclohexane-1,3-diol	131918-61-1	99%	1mg	$160.0
Chemenu	CM201646-10mg	Paricalcitol	131918-61-1	95%+	10mg	$736
ChemScence	CS-0705-1mg	Paricalcitol	131918-61-1	99.96%	1mg	$180.0	2022-04-27
DC Chemicals	DC6577-50 mg	Paricalcitol	131918-61-1	>98%	50mg	$2000.0	2022-02-28
MedChemExpress	HY-50919-1mg	Paricalcitol	131918-61-1	99.96%	1mg	￥1650	2024-04-20
S e l l e c k ZHONG GUO	S6681-1mg	Paricalcitol	131918-61-1	99.99%	1mg	¥1670.21	2023-09-15
TRC	P195300-1mg	Paricalcitol	131918-61-1		1mg	$ 97.00	2023-09-06
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	P126516-1mg	Paricalcitol	131918-61-1	≥99%	1mg	¥1338.90	2023-09-01
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	P44940-1mg	Paricalcitol	131918-61-1		1mg	¥10318.0	2021-09-08
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	P855481-5mg	Paricalcitol	131918-61-1	95%	5mg	4,608.90